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Compound of Interest

tert-butyl N-(4-
Compound Name:
iodophenyl)carbamate

Cat. No.: B131921

Essential Safety and Handling Guide for tert-
Butyl N-(4-iodophenyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and operational plans for handling and disposing of tert-butyl N-(4-
iodophenyl)carbamate (CAS No. 159217-89-7). Adherence to these procedures is critical for
ensuring personal safety and minimizing environmental impact.

Hazard Identification and Summary

Tert-butyl N-(4-iodophenyl)carbamate is a halogenated aromatic compound that presents
several health and environmental hazards.[1] The primary risks associated with this chemical

are detailed below.

GHS Hazard Classifications[1]
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Percentage of
Hazard Class Category Hazard Statement o
Notifications

o H302: Harmful if
Acute Toxicity, Oral 4 91.1%
swallowed

. L H317: May cause an
Skin Sensitization 1 ) i ) 88.9%
allergic skin reaction

Hazardous to the )
] ] H400: Very toxic to
Aquatic Environment, 1 o 88.9%
aquatic life
Acute Hazard

Skin H315: Causes skin
o 2 o 11.1%
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o 2A o 11.1%
Damage/Eye lrritation eye irritation
Specific Target Organ
Toxicity, Single H335: May cause
_ 3 ) S 11.1%
Exposure (Respiratory respiratory irritation
tract irritation)
Physical and Chemical Properties
Property Value
Molecular Formula C11H14INO2
Molecular Weight 319.14 g/mol [1]
Appearance Off-white solid (based on similar compounds)[2]
Solubility Insoluble in water[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines
the recommended PPE for handling this compound, based on its hazard profile.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/tert-butyl-N-_4-iodophenyl_carbamate
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC173450250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Double gloving: « Inner Glove:
Nitrile rubber, min. 0.11 mm
thickness. « Outer Glove:
Neoprene or Butyl rubber, min.

0.3 mm thickness.

Provides robust protection
against skin irritation and
sensitization.[3] Nitrile offers
good splash resistance, while
neoprene and butyl rubber
provide more extensive
protection against a broader
range of organic compounds.
[3][4][5] Change gloves

immediately if contaminated.

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 or EU
EN166 standards. A face
shield should be worn over
goggles for splash-prone

procedures.

Protects against splashes that
can cause serious eye
irritation.[6][7]

Skin and Body Protection

» Long-sleeved lab coat. ¢
Chemical-resistant apron for
large quantities or splash risk.
« Closed-toe shoes and long

pants.

Prevents accidental skin
contact, which can lead to

irritation or sensitization.[8][9]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
dust or aerosols may be
generated and engineering
controls are insufficient, use a
NIOSH-approved respirator
with an organic vapor cartridge
and a P95 particulate filter.[10]

Prevents inhalation of the
powder, which may cause

respiratory irritation.[6][10]

Operational and Handling Plan

A systematic workflow is crucial for safely handling tert-butyl N-(4-iodophenyl)carbamate.
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Workflow for Handling tert-Butyl N-(4-iodophenyl)carbamate

Preparation Handling Cleanup & Decontamination
Verify Fume Hood Don Appropriate Assemble All Weigh Compound Perform Experiment Keep Containers Decontaminate Segregate Waste Doff PPE and
PPE Necessary Equipment in Fume Hood in Fume Hood Closed When Not in Use Work Surfaces (see Disposal Plan) Wash Hands

\ N\ 2

)

Click to download full resolution via product page
Caption: Procedural workflow for the safe handling of tert-butyl N-(4-iodophenyl)carbamate.
Step-by-Step Handling Protocol:
e Preparation:
o Ensure a certified chemical fume hood is operational.
o Put on all required PPE as specified in the table above.[8]

o Assemble all necessary glassware, reagents, and equipment within the fume hood to
minimize movement in and out of the containment area.

e Weighing and Transfer:

o Conduct all weighing and transfers of the solid compound within the fume hood to contain
any dust.

o Use a spatula for transfers and handle gently to avoid creating airborne dust.
o Close the container tightly immediately after use.[6]
o Experimental Procedure:
o Perform all reactions and manipulations involving this compound inside the fume hood.

o Avoid direct contact with skin, eyes, and clothing.[6]
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e Decontamination:
o After handling, decontaminate all surfaces, glassware, and equipment.

o Wipe down the work area with an appropriate solvent, followed by soap and water. Collect
all cleaning materials as hazardous waste.

Spill and Emergency Procedures

Emergency Response Plan

>

Small Large Exposure
Small Spill (<1 g, contai?ed inhood) | ( Large Spill (>1 % or outside hood) Personal Exp"sure v
A S Skin Contact: Eye Contact: Inhalation:
i (7 e Evacuate immediate area Flush with water for 15 min. Flush with eyewash for 15 min. Move to fresh air.
Remove contaminated clothing. Seek immediate medical attention. Seek medical attention.

A A\

Absorb with inert material Alert supervisor and
(e.g., vermiculite) institution's EHS

' :

Collect in a sealed
hazardous waste container

Decontaminate the area

Restrict access to the area

Click to download full resolution via product page

Caption: Decision and action flowchart for spills and personal exposure incidents.
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First Aid Measures:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation or
a rash develops.[6][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][7]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[6][7]

e Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical
attention.[8]

Disposal Plan

All waste containing tert-butyl N-(4-iodophenyl)carbamate must be treated as hazardous
waste. This compound is a halogenated organic substance and is very toxic to aquatic life.[1]
Waste Management Protocol:

o Waste Segregation:

o Chemical Waste: Collect all residual solids, solutions containing the compound, and
contaminated solvents in a dedicated, clearly labeled, and sealed container for
"Halogenated Organic Waste."

o Contaminated PPE: Collect all used gloves, weighing papers, absorbent pads, and other
disposable materials in a separate, sealed plastic bag or container labeled as "Solid
Hazardous Waste."[11]

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "tert-butyl N-(4-iodophenyl)carbamate,” and a description of the contents (e.g.,
"Solid waste," "Methanol solution”).
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» Storage and Disposal:
o Store waste containers in a designated satellite accumulation area.

o Dispose of all waste through your institution's Environmental Health and Safety (EHS)
office in accordance with local, state, and federal regulations. Do not pour any waste down
the drain.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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